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Compound of Interest

Compound Name: C26H38F6IO2Sb

CAS No.: 139301-16-9

Cat. No.: B160686 Get Quote

(4-[(2-hydroxytetradecyl)oxy]phenyl)phenyliodonium
hexafluoroantimonate[1]
Executive Summary & Chemical Identity[2]
Do not treat this compound as generic organic waste. C26H38F6IO2Sb (CAS: 139301-16-9) is

a cationic photoinitiator frequently used in UV-curing and lithography. Its disposal is

complicated by three distinct hazard vectors: Heavy Metal Toxicity (Antimony), Hydrofluoric

Acid (HF) Potential, and Aquatic Toxicity.

Standard organic solvent waste streams (e.g., "Non-Halogenated Waste") are insufficient and

legally non-compliant for this substance due to the presence of Antimony (Sb) and Iodine (I).
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Parameter Detail

Common Name
(4-((2-Hydroxytetradecyl)oxy)phenyl)

(phenyl)iodonium hexafluoroantimonate

CAS Number 139301-16-9

Molecular Weight 745.24 g/mol

Physical State
Viscous liquid or waxy solid (depending on

purity/temperature)

Solubility
Insoluble in water; Soluble in organic solvents

(Acetone, MEK, Propylene Carbonate)

Primary Hazards

H301/H331 (Toxic if swallowed/inhaled), H411

(Toxic to aquatic life), EUH032 (Contact with

acids liberates very toxic gas)

Hazard Mechanism & Segregation Logic
To dispose of this chemical safely, you must understand why standard protocols fail.

The "Silent" Hazard: Hydrolysis to HF
The hexafluoroantimonate anion (

) is generally non-coordinating and stable. However, in the presence of strong acids or elevated
temperatures + moisture, it can hydrolyze.

Mechanism:

Operational Implication: Never dispose of this material in "Acidic Waste" containers. The

generation of HF in a glass waste bottle can lead to catastrophic container failure.

The Regulatory Hazard: Antimony (Sb)
Antimony is a regulated heavy metal under RCRA (Resource Conservation and Recovery Act)

and international standards.
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Operational Implication: Incineration facilities must be notified of Antimony content to

manage ash and scrubber protocols. It cannot be diluted and flushed.

Waste Segregation Decision Tree
The following logic flow ensures you select the correct waste stream.

Waste Containing
C26H38F6IO2Sb

Physical State?

Solid / Waxy Residue Liquid / Solution

ACTION: Segregate as
TOXIC SOLID - ANTIMONY

(Do not mix with acids)
Solvent Type?

Halogenated Solvents
(DCM, Chloroform)

Non-Halogenated
(Acetone, Alcohols)

ACTION: Segregate as
HALOGENATED SOLVENT + METAL

(High BTU Incineration)

ACTION: Segregate as
TOXIC ORGANIC + METAL
(Notify waste handler of Sb)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that regardless of the solvent, the presence of

Antimony (Sb) and Fluorine (F) dictates the final disposal path.
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Phase 1: Immediate Containment (Spills & Cleaning)
Because the C14 alkyl chain (tetradecyl) makes this compound highly lipophilic, it sticks

aggressively to surfaces and gloves. Water alone will not clean it.

PPE: Nitrile gloves (double gloved recommended), safety goggles, and lab coat.

Solvent Selection: Use Acetone or Propylene Carbonate to solubilize the residue. Do not use

water initially.

Wiping: Use absorbent pads. Do not use paper towels that will be thrown in regular trash.

Final Wash: Only after the bulk material is removed with solvent should you wash the surface

with soap and water.

Phase 2: Waste Packaging
Critical Rule: Use HDPE (High-Density Polyethylene) containers.

Why? While the pure compound is compatible with glass, accidental hydrolysis releasing

trace HF will etch and weaken glass containers over time. HDPE is resistant to both the

organic solvents and potential HF.

Phase 3: Labeling & Storage
Label the waste container with the following specific data to ensure the destruction facility uses

the correct scrubber settings:

Label Field Required Entry

Chemical Name Waste Phenyliodonium Hexafluoroantimonate

Constituents
Antimony (Sb), Fluoride (F), Iodine (I), [Solvent

Name]

Hazard Checkbox [x] Toxic [x] Irritant [x] Heavy Metal

Special Note
"Contains Antimony & Organofluorine.[1][2][3][4]

[5][6][7] DO NOT MIX WITH ACIDS."
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Phase 4: Final Disposal (RCRA Compliance)
This material must be sent to a Hazardous Waste Incinerator (TSDF) permitted to handle:

Halogenated Organics: To capture the Iodine and Fluorine gases generated during

combustion.

Heavy Metals: To capture the Antimony in the fly ash/scrubber sludge.

RCRA Waste Codes (US Context):

If pure/unused: P-listed or U-listed codes generally do not apply specifically to this CAS.

Default determination: D003 (Reactivity - if potential for HF release exists) or state-specific

codes for Antimony.

Best Practice: Label as "Non-RCRA Regulated Hazardous Waste - Antimony Compound" if it

does not meet specific TCLP limits, but treat it as hazardous due to the H301/H411 toxicity

profile.

Scientific Context: The Hydrolysis Pathway
Understanding the degradation pathway validates why moisture control and acid segregation

are critical.

SbF6- Anion
(Stable)

H[SbF6]
(Superacidic)

+ H+

Strong Acid / Heat

Decomposition:
HF (Gas/Liquid)

SbF3/Sb2O3 (Toxic Solids)

+ H2O / Hydrolysis

Click to download full resolution via product page

Figure 2: The degradation pathway of the hexafluoroantimonate anion. The release of HF

poses an immediate health risk and container integrity risk.
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In Case of Skin Contact:

The lipophilic tail facilitates skin absorption. Wash immediately with solvent (PEG-400 or

Acetone) followed by soap and water. Monitor for redness (iodonium salts are sensitizers).

In Case of Eye Contact:

Flush for 15 minutes. Seek medical attention immediately. The SbF6 anion can cause

deep tissue damage if hydrolyzed.

Spill > 100g:

Evacuate the area.[8][9][10]

Do not use water (prevents spreading into drains).[8]

Absorb with vermiculite or sand.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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